Cas no 1956327-08-4 ((1-Isobutylpiperidin-4-yl)methanamine hydrochloride)

• Product Name: (1-Isobutylpiperidin-4-yl)methanamine hydrochloride
• CAS No: 1956327-08-4
• MF: C₁₀H₂₃ClN₂
• MW: 206.756021738052
• CID: 5163015
• Update Time: 2025-05-21

(1-Isobutylpiperidin-4-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-Isobutylpiperidin-4-yl)methanamine hydrochloride

• Inchi： 1S/C10H22N2.ClH/c1-9(2)8-12-5-3-10(7-11)4-6-12;/h9-10H,3-8,11H2,1-2H3;1H
• InChI Key： MLXQZCGMBZMEBY-UHFFFAOYSA-N
• SMILES： C(N1CCC(CN)CC1)C(C)C.Cl

Additional information on (1-Isobutylpiperidin-4-yl)methanamine hydrochloride

Introduction to (1-Isobutylpiperidin-4-yl)methanamine hydrochloride (CAS No. 1956327-08-4)

(1-Isobutylpiperidin-4-yl)methanamine hydrochloride, identified by the CAS number 1956327-08-4, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of an isobutyl group and a piperidine ring, contribute to its unique chemical properties and biological interactions.

The< strong>methanamine moiety in the molecular structure of (1-Isobutylpiperidin-4-yl)methanamine hydrochloride introduces a basic nitrogen atom, which can participate in hydrogen bonding and other non-covalent interactions. These interactions are crucial for the compound's binding affinity to biological targets, such as enzymes and receptors. The hydrochloride salt form of the compound enhances its solubility in aqueous solutions, making it more suitable for various pharmaceutical formulations and applications.

Recent advancements in medicinal chemistry have highlighted the importance of piperidine derivatives in the development of novel therapeutic agents. Studies have demonstrated that modifications to the piperidine core can significantly influence the pharmacological properties of these compounds. For instance, the introduction of an isobutyl group at the 1-position of piperidine can enhance metabolic stability and improve oral bioavailability, while maintaining potent biological activity.

One of the most compelling aspects of (1-Isobutylpiperidin-4-yl)methanamine hydrochloride is its potential as a pharmacophore in drug discovery. The compound's structural framework allows for further derivatization, enabling researchers to explore a wide range of analogs with tailored biological profiles. This flexibility has made it a valuable scaffold for designing molecules with improved efficacy and reduced side effects.

Current research in this area has focused on exploring the pharmacological potential of (1-Isobutylpiperidin-4-yl)methanamine hydrochloride and its derivatives. Preclinical studies have shown promising results in several therapeutic areas, including central nervous system (CNS) disorders, inflammation, and cancer. The compound's ability to interact with specific targets has been attributed to its well-designed molecular structure, which optimizes binding affinity and selectivity.

The synthesis of (1-Isobutylpiperidin-4-yl)methanamine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and nucleophilic substitution reactions, have been employed to construct the desired molecular framework efficiently. The use of chiral auxiliaries or asymmetric catalysts can further enhance the enantioselectivity of the synthesis, which is crucial for pharmaceutical applications where stereochemistry plays a critical role.

In addition to its synthetic considerations, the physicochemical properties of (1-Isobutylpiperidin-4-yl)methanamine hydrochloride must be carefully evaluated to ensure its suitability for pharmaceutical use. Parameters such as solubility, stability, and permeability are critical factors that determine the compound's bioavailability and therapeutic efficacy. Computational modeling techniques have been increasingly used to predict these properties before experimental validation, thereby accelerating the drug discovery process.

The pharmacokinetic behavior of (1-Isobutylpiperidin-4-yl)methanamine hydrochloride has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have provided valuable insights into how the compound interacts with biological systems and how it can be optimized for better pharmacological performance. For example, metabolic stability studies have identified key sites for structural modifications that can enhance resistance to enzymatic degradation.

The toxicological profile of (1-Isobutylpiperidin-4-yl)methanamine hydrochloride has also been thoroughly investigated to ensure its safety for clinical use. Acute toxicity studies have been conducted to assess short-term exposure effects, while chronic toxicity studies have evaluated long-term implications. These assessments are essential for determining safe dosage regimens and identifying potential adverse effects that may need to be monitored during clinical trials.

One notable application of (1-Isobutylpiperidin-4-yl)methanamine hydrochloride is in the development of CNS-targeting agents. Piperidine derivatives have shown promise in treating neurological disorders due to their ability to cross the blood-brain barrier efficiently. Preclinical data suggest that this compound may exhibit beneficial effects in conditions such as depression, anxiety, and neurodegenerative diseases by modulating neurotransmitter systems.

Another area where (1-Isobutylpiperidin-4-yl)methanamine hydrochloride has shown potential is in anti-inflammatory therapies. Inflammatory processes are implicated in various diseases, including autoimmune disorders and chronic inflammatory conditions. Studies have demonstrated that piperidine-based compounds can inhibit key inflammatory pathways by interacting with enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX).

The anticancer potential of (1-Isobutulypiperidinr4-ylmethanaminr hydrochlrride) has also been explored through preclinical research. The compound's ability to disrupt cancer cell proliferation and induce apoptosis has been observed in vitro and in vivo models. Further investigation into its mechanisms of action may lead to novel therapeutic strategies for combating various types of cancer.

In conclusion,(1-isbutypiprdininr4-ylmthanaminr hdrochlrride)CAS No 1956327 08 4 is a promising compund with diverse pharmacological applications Its structural features make it an attractive scaffold for drug discovery with potential benefits across multiple therapeutic areas Further research aimed at optimizing its pharmacokinetic properties ad exploring new mechanisms o action will likely expand its role i pharmaceutical development